Cas no 1005300-41-3 (N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-(3-methylphenoxy)acetamide)

• Product Name: N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-(3-methylphenoxy)acetamide
• CAS No: 1005300-41-3
• MF: C₂₄H₂₃FN₂O₄S
• MW: 454.513828516006
• CID: 5508300
• Update Time: 2025-06-10

N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-(3-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[1-[(4-fluorophenyl)sulfonyl]-1,2,3,4-tetrahydro-6-quinolinyl]-2-(3-methylphenoxy)-
• N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-(3-methylphenoxy)acetamide

• Inchi： 1S/C24H23FN2O4S/c1-17-4-2-6-21(14-17)31-16-24(28)26-20-9-12-23-18(15-20)5-3-13-27(23)32(29,30)22-10-7-19(25)8-11-22/h2,4,6-12,14-15H,3,5,13,16H2,1H3,(H,26,28)
• InChI Key： BSIVZHPSDOVVJX-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(C1=CC=C(F)C=C1)(=O)=O)(=O)COC1=CC=CC(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-(3-methylphenoxy)acetamide

N-[1-(4-Fluorobenzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-6-yl]-2-(3-Methylphenoxy)Acetamide: A Comprehensive Overview

CAS No. 1005300-41-3 corresponds to the compound N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-(3-methylphenoxy)acetamide, a complex organic molecule with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising applications in drug design.

The molecular structure of this compound is characterized by a tetrahydroquinoline backbone, which is a common motif in bioactive molecules. The presence of a 4-fluorobenzenesulfonyl group at the 1-position of the tetrahydroquinoline ring introduces electronic and steric effects that can influence the compound's pharmacokinetic properties. Additionally, the 2-(3-methylphenoxy)acetamide moiety at the 6-position of the tetrahydroquinoline ring contributes to the molecule's hydrophilic character, potentially enhancing its solubility and bioavailability.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other enzyme-targeted therapies. The integration of a sulfonyl group into such structures has been shown to enhance binding affinity to target proteins, making this compound a valuable candidate for further exploration in drug discovery.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and amide bond formation. The use of advanced synthetic techniques, such as microwave-assisted synthesis or continuous flow chemistry, has enabled researchers to optimize the production process and improve yields.

From an analytical standpoint, modern spectroscopic methods like NMR and mass spectrometry have been instrumental in confirming the structure of this compound. High-resolution mass spectrometry (HRMS) has provided precise molecular weight data, while proton NMR spectra have revealed details about the chemical environment of individual protons within the molecule.

The biological activity of this compound has been evaluated in various assays, including cell proliferation assays and enzyme inhibition studies. Early results suggest that it exhibits moderate inhibitory activity against certain kinases, indicating its potential as a lead compound for further optimization.

Looking ahead, ongoing research is focused on modifying the substituents on both the sulfonyl and phenoxy groups to enhance selectivity and potency. Computational modeling techniques, such as molecular docking and pharmacophore modeling, are being employed to guide these modifications and predict their effects on binding affinity.

In conclusion, N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-(3-methylphenoxy)acetamide represents a promising lead compound in medicinal chemistry research. Its unique structure and potential biological activity make it a valuable subject for further investigation in drug discovery efforts.